Cas no 1216286-25-7 (2-Pyridinamine, 6-(4-ethoxyphenyl)-)

• Product Name: 2-Pyridinamine, 6-(4-ethoxyphenyl)-
• CAS No: 1216286-25-7
• MF: C₁₃H₁₄N₂O
• MW: 214.263062953949
• CID: 5954532
• PubChem ID: 61026185
• Update Time: 2025-05-19

2-Pyridinamine, 6-(4-ethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 6-(4-ethoxyphenyl)-
• 6-(4-Ethoxyphenyl)pyridin-2-amine
• 6-(4-Ethoxyphenyl)-2-pyridinamine
• CS-0284539
• EN300-766210
• 1216286-25-7

• Inchi： 1S/C13H14N2O/c1-2-16-11-8-6-10(7-9-11)12-4-3-5-13(14)15-12/h3-9H,2H2,1H3,(H2,14,15)
• InChI Key： AYYTVPYDBCKKTR-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2=CC=C(OCC)C=C2)=CC=C1

Computed Properties

• Exact Mass: 214.110613074g/mol
• Monoisotopic Mass: 214.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.123±0.06 g/cm3(Predicted)
• Boiling Point: 392.8±37.0 °C(Predicted)
• pka: 6.73±0.25(Predicted)

Additional information on 2-Pyridinamine, 6-(4-ethoxyphenyl)-

Comprehensive Overview of 2-Pyridinamine, 6-(4-ethoxyphenyl)- (CAS No. 1216286-25-7)

2-Pyridinamine, 6-(4-ethoxyphenyl)- (CAS No. 1216286-25-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, featuring a pyridine core substituted with an ethoxyphenyl group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its unique structural properties, which make it a valuable intermediate in synthesizing bioactive molecules.

The molecular structure of 2-Pyridinamine, 6-(4-ethoxyphenyl)- includes a pyridine ring, a common motif in medicinal chemistry, combined with an ethoxyphenyl substituent. This combination enhances the compound's ability to interact with biological targets, making it a promising candidate for developing new therapeutics. The presence of the ethoxy group also improves solubility, which is crucial for bioavailability in pharmaceutical applications.

In recent years, the demand for 6-(4-ethoxyphenyl)pyridin-2-amine has increased due to its role in synthesizing novel compounds with potential anti-inflammatory and antimicrobial properties. The compound's versatility allows it to be used in cross-coupling reactions, a hot topic in modern organic synthesis. Researchers are exploring its utility in creating next-generation drugs that address antibiotic resistance, a pressing global health concern.

From an industrial perspective, 2-Pyridinamine, 6-(4-ethoxyphenyl)- is synthesized through advanced catalytic processes, ensuring high purity and yield. Manufacturers emphasize sustainable production methods to align with the growing focus on green chemistry. This approach minimizes environmental impact while maintaining cost-efficiency, making the compound attractive for large-scale applications.

One of the most searched questions related to CAS No. 1216286-25-7 is its stability under various conditions. Studies indicate that the compound remains stable at room temperature but may degrade under extreme pH or prolonged UV exposure. Proper storage in airtight containers away from light is recommended to preserve its integrity. These insights are critical for laboratories and industries handling this chemical.

The applications of 6-(4-ethoxyphenyl)-2-pyridinamine extend beyond pharmaceuticals. It is also investigated for use in organic electronics, where its conjugated system could enhance charge transport in semiconductor materials. This aligns with the rising interest in flexible electronics and wearable technology, sectors experiencing rapid growth due to advancements in IoT and smart devices.

Market analysts predict a steady rise in the demand for 2-Pyridinamine, 6-(4-ethoxyphenyl)-, driven by its expanding applications in life sciences and material engineering. Companies specializing in fine chemicals are investing in R&D to optimize synthesis routes and explore new derivatives. This trend reflects the broader shift toward innovation in specialty chemicals to meet evolving industry needs.

For researchers and procurement specialists, understanding the regulatory status of CAS 1216286-25-7 is essential. Currently, the compound is not classified under hazardous categories, but compliance with local safety guidelines is mandatory. Documentation such as SDS (Safety Data Sheets) should be reviewed to ensure safe handling and disposal practices.

In summary, 2-Pyridinamine, 6-(4-ethoxyphenyl)- represents a versatile and valuable compound in modern chemistry. Its applications in drug development, material science, and sustainable manufacturing highlight its importance across multiple industries. As research progresses, this compound is expected to play a pivotal role in addressing some of today's most critical scientific and technological challenges.